Cas no 2411265-06-8 (2-methyl-5-oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carbaldehyde)

• Product Name: 2-methyl-5-oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carbaldehyde
• CAS No: 2411265-06-8
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 5447056
• PubChem ID: 135464724
• Update Time: 2023-11-27

2-methyl-5-oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-oxo-1H-pyrazolo[1,5-a]quinazoline-3-carboxaldehyde
• AKOS030696233
• HMS2455H09
• Oprea1_103773
• cid_2318053
• 2411265-06-8
• 5-keto-2-methyl-1H-pyrazolo[1,5-a]quinazoline-3-carbaldehyde
• 2-methyl-5-oxo-1H,5H-pyrazolo[1,5-a]quinazoline-3-carbaldehyde
• MLS000565386
• AB00709472-01
• EN300-26597363
• Z56785404
• SMR000152563
• 2-methyl-5-oxidanylidene-1H-pyrazolo[1,5-a]quinazoline-3-carbaldehyde
• CHEMBL1589335
• 2-methyl-5-oxo-1H-pyrazolo[1,5-a]quinazoline-3-carbaldehyde
• BDBM44212
• 1,5-Dihydro-2-methyl-5-oxopyrazolo[1,5-a]quinazoline-3-carboxaldehyde
• 2-methyl-5-oxo-1H,5H-pyrazolo1,5-aquinazoline-3-carbaldehyde

• Inchi： 1S/C12H9N3O2/c1-7-9(6-16)11-13-12(17)8-4-2-3-5-10(8)15(11)14-7/h2-6,14H,1H3
• InChI Key： HBVHJHBOHLPZRR-UHFFFAOYSA-N
• SMILES： N12NC(C)=C(C=O)C1=NC(=O)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.1±55.0 °C(Predicted)
• pka: 4.47±0.20(Predicted)